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Compound of Interest

Compound Name: Acid Yellow 9 monosodium salt

Cat. No.: B1371584 Get Quote

An In-depth Technical Guide to Acid Yellow 9 Monosodium Salt (CAS: 74543-21-8)

For Researchers, Scientists, and Drug Development Professionals

Chemical and Physical Properties
Acid Yellow 9 monosodium salt, an azo dye, is a versatile compound with applications in

various scientific fields. Its chemical and physical properties are summarized below for easy

reference.
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Property Value Citations

CAS Number 74543-21-8 [1][2]

Molecular Formula C₁₂H₁₀N₃NaO₆S₂ [1]

Molecular Weight 379.34 g/mol [1]

IUPAC Name

Sodium 2-amino-5-((4-

sulfophenyl)diazenyl)benzenes

ulfonate

[3]

Synonyms

Acid Yellow 9 monosodium

salt, Hydrogen 4-

aminoazobenzene-3,4'-

disulphonate sodium salt

[3][4]

Appearance Brown, red, or purple powder [1]

Purity

≥ 95% (Dye content), with

some suppliers offering ≥ 98%

or 99.64% purity

[1][5]

Solubility

Soluble in water. Soluble in

DMSO at 20 mg/mL (52.72

mM) with ultrasonic and

warming to 60°C, and at 55

mg/mL (144.99 mM) with

sonication recommended.

[2][6]

Storage

Store at room temperature. For

long-term storage as a powder,

-20°C for up to 3 years is

recommended. In solvent,

store at -80°C for up to 6

months or -20°C for up to 1

month. Keep in a dark place,

under an inert atmosphere,

and away from direct sunlight

and moisture.

[1][3][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://molnova.com/files/document/COA/COA_M24756.pdf
https://www.scbt.com/p/4-amino-1-1prime-azobenzene-3-4prime-disulfonic-acid-sodium-salt-2706-28-7
https://molnova.com/files/document/COA/COA_M24756.pdf
https://molnova.com/files/document/COA/COA_M24756.pdf
https://www.chemimpex.com/products/41858
https://www.chemimpex.com/products/41858
https://cymitquimica.com/cas/74543-21-8/
https://molnova.com/files/document/COA/COA_M24756.pdf
https://molnova.com/files/document/COA/COA_M24756.pdf
https://molnova.cn/files/document/COA/COA_M24756.pdf
https://www.scbt.com/p/4-amino-1-1prime-azobenzene-3-4prime-disulfonic-acid-sodium-salt-2706-28-7
https://www.medchemexpress.com/acid-yellow-9-monosodium-salt.html
https://molnova.com/files/document/COA/COA_M24756.pdf
https://www.chemimpex.com/products/41858
https://www.medchemexpress.com/acid-yellow-9-monosodium-salt.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Acid Yellow 9 monosodium salt is classified as an irritant. Proper safety precautions should

be taken when handling this compound.

Hazard Class
GHS
Pictogram

Hazard
Statements

Precautionary
Statements

Citations

Skin Irritant GHS07
H315: Causes

skin irritation

P264: Wash

thoroughly after

handling.

[1][7]

Eye Irritant GHS07

H319: Causes

serious eye

irritation

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

[1][7]

P321: Specific

treatment (see

label).

[1]

Applications in Research
Acid Yellow 9 monosodium salt has several applications in scientific research, primarily as a

dye and a substrate for studying microbial degradation.

Biodegradation Studies
This compound is notably used as a sole source of carbon, nitrogen, and energy for the

bacterium Pseudomonas fluorescens, making it a valuable tool for studying the mechanisms of

azo dye biodegradation.[5]

Acid-Base Indicator
In multilayer films, Acid Yellow 9 exhibits a significant and unusual color change from deep red

to dark blue in an acidic environment, suggesting its potential application in the development of

acid-base titration methods and sensors.[8][9]
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Histology and Diagnostics
The dye is suitable for use in hematology and histology, as well as in diagnostic assay

manufacturing.[7]

Experimental Protocols
Spectroscopic Analysis of pH-Dependent Color Change
This protocol outlines the methodology for observing the absorption spectra of Acid Yellow 9
monosodium salt at various pH levels.

Materials:

Acid Yellow 9 monosodium salt

Distilled water

0.1 M Sodium Hydroxide (NaOH)

1% (by mass) Hydrochloric Acid (HCl)

UV-Vis Spectrometer

pH meter

1 cm quartz cuvettes

Volumetric flasks and pipettes

Procedure:

Prepare a 0.1 mM stock solution of Acid Yellow 9 monosodium salt in distilled water.

Prepare a series of solutions with pH values ranging from 0.2 to 2.2 by adding 0.1 M NaOH

or 1% HCl to the stock solution.

Measure the precise pH of each solution using a calibrated pH meter at room temperature

(22 °C).
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Record the UV-Vis absorption spectra of each solution from 200 nm to 700 nm in 2 nm

increments, using distilled water as a reference.

Plot the molar absorptivity versus wavelength for each pH value.

Expected Results: As the pH decreases, a clear appearance of an absorption peak around 500

nm and the disappearance of the peak at 390 nm will be observed. The solution's color will

transition from yellow to orange and then to red.[8]

Bacterial Degradation Assay
This protocol provides a general framework for studying the degradation of Acid Yellow 9
monosodium salt by Pseudomonas fluorescens.

Materials:

Acid Yellow 9 monosodium salt

Pseudomonas fluorescens culture

Suitable nutrient medium

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Incubator

Procedure:

Cultivate Pseudomonas fluorescens in a suitable nutrient medium.

Prepare a medium where Acid Yellow 9 monosodium salt (typically at a concentration of

50-200 mg/L) is the sole source of carbon and nitrogen.

Inoculate the prepared medium with the Pseudomonas fluorescens culture.

Incubate the culture at a suitable growth temperature (e.g., 30-37°C).

Monitor the degradation of the dye by periodically measuring the decrease in its

concentration using a spectrophotometer at its λmax or by analyzing the degradation
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products using HPLC.

Photophysical Properties
The photophysical properties of Acid Yellow 9 monosodium salt are crucial for its application

as a dye and potential fluorescent marker.

Parameter Value Citations

λmax (in 0.1 M HCl) 489 nm [7]

Molar Extinction Coefficient (ε)

in 0.1 M HCl
11,438 at 489 nm (at 0.01 g/L) [7]

λmax (in 1 M HCl) 385 nm [7]

Molar Extinction Coefficient (ε)

in 1 M HCl
15,302 at 385 nm (at 0.01 g/L) [7]

pH-dependent Absorption

In aqueous solutions, the

absorption peak shifts with pH.

At high pH, a peak is observed

around 390 nm. As pH

decreases, this peak

diminishes, and a new peak

appears around 500 nm. A

peak in the UV region at 263

nm in basic solutions red-shifts

to 307 nm in acidic solutions.

[8]

Synthesis and Quality Control
Synthesis
The general synthesis of Acid Yellow 9 involves the disulfonation of 4-

(phenyldiazenyl)benzenamine (C.I. Solvent Yellow 1). Another general method for this class of

dyes involves the diazotization of an aromatic amine followed by a coupling reaction.

Purification
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Acid Yellow 9 monosodium salt can be purified by recrystallization from water.[8]

Quality Control
The quality of Acid Yellow 9 monosodium salt is typically assessed through:

High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

Commercial suppliers often guarantee a purity of ≥95% or higher.[1][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of the

compound.[1]

A Certificate of Analysis (CoA) from the supplier will provide lot-specific data on purity and

structural confirmation.

Visualized Experimental Workflow and Pathways
Experimental Workflow: pH-Dependent Spectroscopic
Analysis
The following diagram illustrates the workflow for analyzing the effect of pH on the absorption

spectrum of Acid Yellow 9 monosodium salt.
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Solution Preparation

Measurement

Data Analysis

Prepare 0.1 mM Stock Solution
of Acid Yellow 9 in Distilled Water

Create a series of solutions
with varying pH (0.2 to 2.2)

using HCl and NaOH

Calibrate pH meter and
measure the exact pH of each solution

Record UV-Vis Absorption Spectra
(200-700 nm) for each solution

Plot Molar Absorptivity
vs. Wavelength for each pH

Analyze spectral shifts and
changes in peak intensity

Click to download full resolution via product page

Caption: Workflow for pH-dependent UV-Vis analysis.
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Logical Relationship: Biodegradation by Pseudomonas
fluorescens
This diagram shows the logical relationship of using Acid Yellow 9 monosodium salt to study

biodegradation.

Acid Yellow 9 Monosodium Salt
(Sole Carbon and Nitrogen Source)

Inoculation with
Pseudomonas fluorescens

Incubation under
Optimal Growth Conditions

Bacterial Metabolism

Degradation of Azo Dye

Formation of
Metabolic Byproducts

Monitoring of Dye Concentration
(Spectrophotometry/HPLC)

Click to download full resolution via product page

Caption: Biodegradation of Acid Yellow 9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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